Cas no 2557-81-5 (Phenylsulfur pentafluoride)

• Product Name: Phenylsulfur pentafluoride
• CAS No: 2557-81-5
• MF: C₆H₅F₅S
• MW: 204.16091799736
• MDL: MFCD09263740
• CID: 251793
• PubChem ID: 9942464
• Update Time: 2025-10-28

Phenylsulfur pentafluoride Chemical and Physical Properties

Names and Identifiers

• Sulfur,pentafluorophenyl-, (OC-6-21)-
• Phenylsulfur Pentafluoride
• pentafluoro(phenyl)-λ⁶-sulfane
• PHENYL SULFUR PENTAFLUOROIDE
• (pentafluorosulfanyl)benzene
• Pentafluoro(phenyl)sulfur
• Pentafluorothiobenzene
• Phenylsulfapentafluoride
• Phenylsulfurpentafluoride (6CI)
• Phenylsulphur pentafluoride
• Sulfur,pentafluorophenyl-(7CI,8CI)
• Phenylsulfurpentafluoride
• 1-(pentafluorosulfanyl)benzene
• (Pentafluorothio)benzene
• pentafluorosulfanylbenzene
• Ph-SF5
• Pentafluorothio(VI)benzene
• (pentafluoro-??-sulfanyl)benzene
• DMNYFEWFSFTYEL-UHFFFAOYSA-N
• PC49103
• FCH1323568
• P1969
• pentafluoro(phenyl)-lambda6-sulfane
• 2557-81-5
• AKOS025310321
• pentafluoro(phenyl)-
• MFCD09263740
• E6-sulfane
• BS-23829
• CS-0450404
• DTXSID90433126
• Phenyl sulfur pentafluoride
• Sulfur,pentafluorophenyl-,(oc-6-21)-
• T72177
• C6H5F5S
• J-016057
• SCHEMBL943617
• Phenylsulfur pentafluoride

• MDL： MFCD09263740
• Inchi： 1S/C6H5F5S/c7-12(8,9,10,11)6-4-2-1-3-5-6/h1-5H
• InChI Key： DMNYFEWFSFTYEL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 204.00300
• Monoisotopic Mass: 204.00321214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1
• XLogP3: 5.2

Experimental Properties

• Density: 1.496 g/mL at 25 °C
• Melting Point: -10°C(lit.)
• Boiling Point: 149°C(lit.)
• Flash Point: 43 °C
• Refractive Index: n20/D 1.435
• Solubility: Insuluble (2.7E-3 g/L) (25 ºC),
• PSA: 25.30000
• LogP: 4.34400

Phenylsulfur pentafluoride Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Category Code： 10-22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Phenylsulfur pentafluoride

Comprehensive Overview of Phenylsulfur Pentafluoride (CAS No. 2557-81-5): Properties, Applications, and Innovations

Phenylsulfur pentafluoride (CAS No. 2557-81-5), a fluorinated organosulfur compound, has garnered significant attention in recent years due to its unique chemical properties and versatile applications. Known for its robust molecular structure, this compound is characterized by a phenyl group bonded to a sulfur pentafluoride moiety, making it a subject of interest in advanced material science and specialty chemistry. Researchers and industry professionals frequently search for terms like "phenylsulfur pentafluoride synthesis", "CAS 2557-81-5 applications", and "fluorinated sulfur compounds", reflecting its growing relevance in cutting-edge technologies.

The compound's stability under extreme conditions and its ability to act as a high-performance fluorinating agent have positioned it as a critical component in the development of novel materials. For instance, phenylsulfur pentafluoride is increasingly explored in the creation of heat-resistant polymers and electrolytes for next-generation batteries, aligning with the global push toward sustainable energy solutions. Searches for "fluorinated electrolytes for lithium-ion batteries" and "high-temperature stable polymers" often intersect with discussions about this compound, highlighting its potential in addressing contemporary industrial challenges.

From a structural perspective, the sulfur pentafluoride group in phenylsulfur pentafluoride contributes to its exceptional electronegativity and reactivity, making it invaluable in organic synthesis. Chemists leverage these traits for precise fluorination reactions, which are pivotal in pharmaceutical and agrochemical manufacturing. Queries such as "selective fluorination techniques" and "organofluorine compounds in drug development" underscore the compound's role in modern synthetic chemistry. Additionally, its compatibility with green chemistry principles has spurred interest in "eco-friendly fluorination methods", further driving research into its applications.

Beyond traditional uses, phenylsulfur pentafluoride is gaining traction in nanotechnology and electronics. Its ability to modify surface properties and enhance conductivity has led to experiments in semiconductor coatings and nanoelectronic devices. This aligns with trending searches like "advanced materials for semiconductors" and "nanoscale fluorinated coatings", emphasizing its cross-disciplinary appeal. As industries prioritize miniaturization and efficiency, the demand for specialized compounds like CAS 2557-81-5 is expected to rise.

Safety and handling of phenylsulfur pentafluoride are also critical discussion points. While the compound is not classified under restrictive categories, proper storage and handling protocols are essential to mitigate risks associated with its reactivity. Searches for "safe handling of fluorinated compounds" and "chemical storage best practices" often accompany technical inquiries, reflecting the industry's commitment to responsible usage. Regulatory compliance and environmental impact assessments remain integral to its adoption in commercial applications.

In summary, phenylsulfur pentafluoride (CAS No. 2557-81-5) represents a convergence of innovation and practicality, with applications spanning energy storage, pharmaceuticals, and advanced electronics. Its prominence in search trends—such as "emerging fluorinated compounds" and "specialty chemicals for high-tech industries"—demonstrates its evolving significance. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping future technological advancements.